Cas no 2229144-93-6 (tert-butyl N-4-(3-amino-2,2-dimethylpropyl)-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(3-amino-2,2-dimethylpropyl)-3-methoxyphenylcarbamate
• CAS No: 2229144-93-6
• MF: C₁₇H₂₈N₂O₃
• MW: 308.415824890137
• CID: 6194632
• PubChem ID: 165723379
• Update Time: 2025-06-29

tert-butyl N-4-(3-amino-2,2-dimethylpropyl)-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-amino-2,2-dimethylpropyl)-3-methoxyphenylcarbamate
• EN300-1899371
• 2229144-93-6
• tert-butyl N-[4-(3-amino-2,2-dimethylpropyl)-3-methoxyphenyl]carbamate

• Inchi： 1S/C17H28N2O3/c1-16(2,3)22-15(20)19-13-8-7-12(14(9-13)21-6)10-17(4,5)11-18/h7-9H,10-11,18H2,1-6H3,(H,19,20)
• InChI Key： ABKXXVUDIPMTKM-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CC(C)(C)CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 308.20999276g/mol
• Monoisotopic Mass: 308.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-4-(3-amino-2,2-dimethylpropyl)-3-methoxyphenylcarbamate

Introduction to Tert-butyl N-4-(3-amino-2,2-dimethylpropyl)-3-methoxyphenylcarbamate (CAS No. 2229144-93-6)

Tert-butyl N-4-(3-amino-2,2-dimethylpropyl)-3-methoxyphenylcarbamate, with the CAS number 2229144-93-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its tert-butyl and methoxy substituents, contribute to its distinctive chemical properties and reactivity.

The synthesis of Tert-butyl N-4-(3-amino-2,2-dimethylpropyl)-3-methoxyphenylcarbamate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the amino group in the 3-amino-2,2-dimethylpropyl moiety enhances the compound's ability to interact with various biological targets, making it a promising candidate for further investigation in drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of carbamate derivatives in developing novel therapeutic agents. Studies have demonstrated that carbamates can exhibit inhibitory effects on enzymes and receptors involved in various disease pathways. The structural motif of Tert-butyl N-4-(3-amino-2,2-dimethylpropyl)-3-methoxyphenylcarbamate suggests potential applications in the treatment of inflammatory diseases, neurological disorders, and metabolic conditions.

In particular, the tert-butyl group provides steric hindrance, which can influence the compound's binding affinity and selectivity towards biological targets. This feature is crucial in minimizing off-target effects and improving overall drug efficacy. The methoxy group, on the other hand, can participate in hydrogen bonding interactions, further enhancing the compound's bioactivity.

Current research is focused on exploring the pharmacological properties of Tert-butyl N-4-(3-amino-2,2-dimethylpropyl)-3-methoxyphenylcarbamate through both in vitro and in vivo studies. Preliminary findings indicate that this compound may possess anti-inflammatory and analgesic properties, making it a valuable candidate for further development. Additionally, its potential role in modulating neurotransmitter activity has been a subject of interest among researchers investigating neurological disorders.

The chemical stability and solubility profile of Tert-butyl N-4-(3-amino-2,2-dimethylpropyl)-3-methoxyphenylcarbamate are also critical factors to consider in its development as a pharmaceutical agent. Studies have shown that carbamate derivatives can exhibit varying degrees of stability under different conditions, which can impact their shelf life and bioavailability. Optimization of synthetic routes and formulation strategies is essential to ensure the compound's efficacy and safety.

Furthermore, the environmental impact and biodegradability of this compound are important considerations in its overall sustainability profile. Efforts are being made to develop synthetic methodologies that minimize waste generation and reduce environmental footprint. These efforts align with broader trends in green chemistry aimed at promoting sustainable practices in pharmaceutical manufacturing.

The future prospects for Tert-butyl N-4-(3-amino-2,2-dimethylpropyl)-3-methoxyphenylcarbamate appear promising, with ongoing research efforts focused on elucidating its mechanism of action and identifying potential clinical applications. Collaborative initiatives between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As our understanding of biological systems continues to evolve, compounds like this one are poised to play a significant role in addressing unmet medical needs.

In conclusion, Tert-butyl N-4-(3-amino-2,2-dimethylpropyl)-3-methoxyphenylcarbamate (CAS No. 2229144-93-6) represents a fascinating example of how structural modifications can influence chemical properties and biological activity. Its unique features make it a compelling candidate for further exploration in drug discovery and development. With continued research and innovation, this compound has the potential to contribute significantly to advancements in medicine.